N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide

• IUPAC Name: N-[(2E)-1-oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide
• InChI: InChI=1S/C17H13NO2S/c1-2-16(19)18-13-5-6-15-11(9-13)8-12(17(15)20)10-14-4-3-7-21-14/h2-7,9-10H,1,8H2,(H,18,19)/b12-10+
• InChI Key: VAVYJCNDESIFBX-ZRDIBKRKSA-N
• Canonical SMILES: C=CC(=O)NC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CS3)C2
• Isomeric SMILES: C=CC(=O)NC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CS3)/C2
• Molecular Formula: C17H13NO2S
• Molecular Weight: 295.4 g/mol

Description

N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as 3,3'-dithiobis(2-nitrobenzoic acid) propenyl ester or DTNB-PE.

Mechanism of Action

The mechanism of action of N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide involves the reaction of the thiol group of the enzyme with the nitro group of the compound. This reaction results in the formation of a mixed disulfide, which is then reduced by the enzyme. The reduction of the mixed disulfide results in the formation of 2-nitro-5-thiobenzoic acid, which can be measured spectrophotometrically.
Biochemical and physiological effects:
N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide has been shown to have no significant biochemical or physiological effects in vitro or in vivo. This compound is used solely as a substrate for the measurement of the activity of thiol-containing enzymes.

Advantages and Limitations for Lab Experiments

The main advantage of N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide is its high specificity for thiol-containing enzymes. This compound is also relatively easy to synthesize and can be obtained in high yields. However, the main limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide. One potential direction is the development of new substrates for the measurement of thiol-containing enzyme activity. Another potential direction is the study of the mechanism of action of this compound in more detail, which could lead to the development of new drugs or therapies for thiol-related diseases. Additionally, the potential toxicity of this compound could be further investigated to determine its safety for use in various experiments.

Synthesis Methods

The synthesis of N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide involves the reaction of 3,3'-dithiobis(2-nitrobenzoic acid) with propargylamine in the presence of triethylamine. The reaction proceeds through a condensation reaction, forming the desired compound as a yellow solid.

Scientific Research Applications

N-[(2E)-1-Oxo-2-(thiophen-2-ylmethylidene)-3H-inden-5-yl]prop-2-enamide has been studied for its potential applications in scientific research. One of the main applications of this compound is in the study of enzyme kinetics. DTNB-PE is commonly used as a substrate for the measurement of the activity of thiol-containing enzymes such as glutathione reductase and thioredoxin reductase.